Cas no 2648920-34-5 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• CAS No: 2648920-34-5
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5804842
• PubChem ID: 165808409
• Update Time: 2025-06-25

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648920-34-5
• (2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}propanoic acid
• EN300-1513758
• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid

• Inchi： 1S/C24H26N2O5/c1-14(23(28)29)25-22(27)19-11-6-12-21(19)26-24(30)31-13-20-17-9-4-2-7-15(17)16-8-3-5-10-18(16)20/h2-5,7-10,14,19-21H,6,11-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)/t14-,19?,21?/m0/s1
• InChI Key： RPSKHKLADDEXTD-ZENHMJIWSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1C(N[C@H](C(=O)O)C)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid

Introduction to (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic Acid (CAS No. 2648920-34-5)

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid, identified by its CAS number 2648920-34-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its chiral center and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, contribute to its potential as a key intermediate in the synthesis of various therapeutic agents.

The structure of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid consists of a propanoic acid backbone modified with a cyclopentylformamide moiety and an Fmoc-protected amino group. The presence of the Fmoc group is particularly noteworthy, as it is commonly used in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. This protection strategy ensures that the amino group remains inert to unwanted side reactions, allowing for precise control over the synthesis process.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced specificity and efficacy compared to their racemic counterparts. The stereochemical purity of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid makes it an attractive candidate for such applications. The (S)-configuration at the chiral center imparts unique biological properties that can be exploited in drug design, potentially leading to more effective treatments for various diseases.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is not only crucial for synthetic purposes but also offers additional benefits. Fmoc groups are known for their stability under basic conditions, which is advantageous in peptide coupling reactions where high pH levels are often required. This stability ensures that the protected amino group remains intact until it is selectively deprotected at the appropriate stage of synthesis.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The incorporation of a fluorenyl moiety in (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid aligns with this trend, suggesting that this compound may exhibit improved pharmacokinetic properties. Such properties are essential for ensuring that a drug reaches its target site in adequate concentrations and remains active for an extended period.

The cyclopentyl formamide moiety in the structure of this compound adds another layer of complexity and functionality. Formamide groups are known to participate in hydrogen bonding interactions, which can influence the binding affinity and selectivity of a molecule. By integrating this moiety into the molecular framework, researchers can fine-tune the interactions between the compound and its biological targets, potentially leading to more potent and selective therapeutic agents.

In terms of synthetic methodology, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid represents an excellent example of modern synthetic chemistry. The synthesis involves multiple steps, including protection-deprotection strategies, stereoselective reactions, and careful purification techniques. Each step must be meticulously controlled to ensure high yield and purity, which are critical for pharmaceutical applications.

The versatility of this compound as a building block in drug discovery is another area of significant interest. Its structural features can be modified or incorporated into larger molecules to create novel therapeutic entities with tailored biological activities. For instance, by attaching different pharmacophores or functional groups to the propanoic acid moiety or the cyclopentyl formamide segment, researchers can explore new avenues in drug design.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. The detailed study of compounds like (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid contributes valuable insights into how specific structural modifications influence biological activity. This knowledge can guide the development of next-generation drugs with improved efficacy and reduced side effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, materials science, and other industrial applications where precise molecular control is essential. By exploring these diverse applications, researchers can unlock new possibilities for innovation and technological advancement.

In conclusion, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid (CAS No. 2648920-34-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its chiral configuration, protective groups, and structural features make it an invaluable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in advancing medical science and technology.